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Compound of Interest

Compound Name: (2-Chloropropyl)benzene

Cat. No.: B076291

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potentially hazardous chemicals like (2-
Chloropropyl)benzene. This document provides crucial procedural guidance for the safe
handling, storage, and disposal of this compound, aiming to be a preferred source for
laboratory safety information.

(2-Chloropropyl)benzene, with the CAS number 934-53-2, is a combustible liquid that can
cause severe skin burns, serious eye damage, and may lead to respiratory irritation.[1]
Adherence to strict safety protocols is essential to minimize risks.

Hazard Identification and Classification

(2-Chloropropyl)benzene is classified with the following hazards:
o Flammable Liquid: Combustible liquid.[1]

» Skin Corrosion/Irritation: Causes severe skin burns.[1]

o Eye Damage/Irritation: Causes serious eye damage.[1]

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]
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Hazard Classification GHS Code Signal Word
Flammable liquids (Categor

a ( gory H227 Danger
4)
Skin Corrosion (Category 1A) H314 Danger
Serious Eye Damage

H318 Danger

(Category 1)
Specific target organ toxicity —
single exposure (Category 3), H335 Danger

Respiratory system

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (2-

Chloropropyl)benzene to prevent exposure:

PPE Category

Specification Citation

Eye and Face Protection

Chemical goggles or safety

[1]

glasses and a face shield.

Hand Protection

Protective gloves. [1]

Skin and Body Protection

Wear suitable protective

1
clothing. s

In case of inadequate

Respiratory Protection ventilation, wear respiratory [1]
protection.
Foot Protection Safety shoes. [1]

Safe Handling and Storage Protocols

Handling:

o Ensure adequate ventilation of the workstation.[1]
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e Do not breathe fumes, mist, spray, or vapors.[1]
e Avoid contact with skin and eyes.[1]
o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

» Use only non-sparking tools and follow proper grounding procedures to avoid static
electricity.[1]

e Handle in accordance with good industrial hygiene and safety procedures. Do not eat, drink,
or smoke when using this product.[1]

o Always wash hands after handling the product.[1]

Storage:

Store in a dry, well-ventilated area.[1]

Keep the container tightly closed when not in use.[1]

Store at a temperature of 2 - 8 °C in an explosion-proof refrigerator.[1]

The substance is moisture-sensitive; keep contents under an inert gas.[1]

Incompatible materials to avoid include strong acids, strong bases, and strong oxidizing
agents.[1]

Emergency Procedures
First-Aid Measures:

o General Advice: In case of an accident or if you feel unwell, seek immediate medical advice.

[1]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Get immediate medical advice/attention.[1]
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Skin Contact: Wash with plenty of soap and water. Remove contaminated clothing and shoes
immediately. Get immediate medical advice/attention.[3][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Get immediate medical advice/attention.[3][4]

Ingestion: Clean mouth with water. Do NOT induce vomiting. Get medical attention.[3][4][5]
Spill and Leak Procedures:

For non-emergency personnel, only qualified individuals equipped with suitable protective
equipment should intervene.[1]

For emergency responders, do not take action without suitable protective equipment.[1]
Eliminate all possible sources of ignition.[1]
Stop the leak if it is safe to do so.[1]

For large spills, dike for recovery or absorb with appropriate material and then take up with a
pump or vacuum.[1]

For small spills, take up with dry chemical absorbent.[1]
Use explosion-proof equipment for cleanup.[1]
Ventilate the area and dispose of the absorbent material in an appropriate container.[1]

Disposal Plan

(2-Chloropropyl)benzene is a halogenated organic compound and must be disposed of as
hazardous waste.

o Waste Treatment: The recommended method of disposal is to send the material to an
authorized incinerator equipped with an afterburner and a flue gas scrubber.[1]

¢ Regulatory Compliance: Chemical waste generators must determine if a discarded chemical
is classified as hazardous waste and consult local, regional, and national hazardous waste
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regulations for complete and accurate classification.[4]

o Container Disposal: Handle empty containers with care as residual vapors are flammable.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling (2-
Chloropropyl)benzene in a laboratory setting.
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Safe Handling Workflow for (2-Chloropropyl)benzene

Preparation Emergency

Review Safety Data Sheet (SDS) Spill: Evacuate, Ventilate, Contain with Absorbent Exposure: Follow First-Aid Procedures

\ 4

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Face Shield) Seek Immediate Medical Attention

\ 4

Ensure Proper Ventilation
(Fume Hood)

Proceed to Handling

Hangling

Work in a Well-Ventilated Area
(Fume Hood)

\ 4

Use Non-Sparking Tools

\ 4

Ground Equipment to Prevent Static Discharge

\ 4
Avoid Inhalation, Ingestion, and Skin/Eye Contact
Proceed to Storage Proceed to Disposal
Storage Disposal

Store in a Tightly Closed Container Collect Waste in a Labeled, Closed Container

\4 A4

Store in a Cool, Dry, Well-Ventilated Area Dispose of as Hazardous Waste

(2-8°C Explosion-Proof Refrigerator) (Incineration)

\4

Store Under Inert Gas

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (2-Chloropropyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b076291?utm_src=pdf-custom-synthesis
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-5-06.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c87657
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20445~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2005:08:59~~(3-Chloropropyl
https://www.fishersci.com/store/msds?partNumber=AAB2044514&productDescription=3-CHLOROPROPYL+BNZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB98&dnl=sd_-_Benzene_%5BCAS_71-43-2%5D_%28SB98%29_%28EU%29.pdf
https://www.benchchem.com/product/b076291#personal-protective-equipment-for-handling-2-chloropropyl-benzene
https://www.benchchem.com/product/b076291#personal-protective-equipment-for-handling-2-chloropropyl-benzene
https://www.benchchem.com/product/b076291#personal-protective-equipment-for-handling-2-chloropropyl-benzene
https://www.benchchem.com/product/b076291#personal-protective-equipment-for-handling-2-chloropropyl-benzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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